Cas no 1547521-45-8 ((2-chloro-3-methylphenyl)methylhydrazine)

(2-Chloro-3-methylphenyl)methylhydrazine is a substituted hydrazine derivative featuring a chloro-methylphenyl moiety, which enhances its reactivity and utility in organic synthesis. This compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, owing to its ability to participate in condensation, cyclization, and functionalization reactions. The presence of both chloro and methyl substituents on the phenyl ring imparts distinct electronic and steric properties, facilitating selective transformations. Its stability under controlled conditions and compatibility with a range of reagents make it a valuable building block for heterocyclic and fine chemical synthesis. Proper handling and storage are recommended due to its hydrazine-based reactivity.
(2-chloro-3-methylphenyl)methylhydrazine structure
1547521-45-8 structure
Product Name:(2-chloro-3-methylphenyl)methylhydrazine
CAS No:1547521-45-8
MF:C8H11ClN2
MW:170.639340639114
MDL:MFCD24236813
CID:5244630
PubChem ID:81778331
Update Time:2025-06-13

(2-chloro-3-methylphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

    • Hydrazine, [(2-chloro-3-methylphenyl)methyl]-
    • (2-chloro-3-methylphenyl)methylhydrazine
    • MDL: MFCD24236813
    • Inchi: 1S/C8H11ClN2/c1-6-3-2-4-7(5-11-10)8(6)9/h2-4,11H,5,10H2,1H3
    • InChI Key: NSYOAYYDUOOUHZ-UHFFFAOYSA-N
    • SMILES: N(CC1=CC=CC(C)=C1Cl)N

(2-chloro-3-methylphenyl)methylhydrazine Pricemore >>

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(2-chloro-3-methylphenyl)methylhydrazine Related Literature

Additional information on (2-chloro-3-methylphenyl)methylhydrazine

Recent Advances in the Study of (2-chloro-3-methylphenyl)methylhydrazine (CAS: 1547521-45-8) in Chemical Biology and Pharmaceutical Research

The compound (2-chloro-3-methylphenyl)methylhydrazine (CAS: 1547521-45-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This hydrazine derivative has been investigated for its unique chemical properties and biological activities, particularly in the context of enzyme inhibition and targeted therapy. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic uses, making it a promising candidate for further research.

One of the key areas of interest is the role of (2-chloro-3-methylphenyl)methylhydrazine as a potential inhibitor of monoamine oxidase (MAO) enzymes. MAO inhibitors are widely studied for their applications in treating neurological disorders such as Parkinson's disease and depression. Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibition of MAO-B, which is particularly relevant for neurodegenerative diseases. The specificity and potency of this inhibition are currently under investigation, with researchers aiming to optimize its pharmacokinetic properties.

Another significant development is the exploration of (2-chloro-3-methylphenyl)methylhydrazine in cancer research. Recent findings suggest that this compound may interfere with key signaling pathways involved in tumor growth and proliferation. For instance, it has been shown to modulate the activity of certain kinases that are overexpressed in various cancers. These findings open new avenues for the development of targeted therapies, although further in vivo studies are required to validate these effects and assess potential side effects.

The synthesis and structural optimization of (2-chloro-3-methylphenyl)methylhydrazine have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of this compound with higher yields and purity, which is critical for its application in preclinical and clinical studies. Researchers are also investigating derivatives of this compound to enhance its bioavailability and reduce toxicity. These efforts are supported by computational modeling and structure-activity relationship (SAR) studies, which provide insights into the molecular interactions responsible for its biological effects.

In addition to its therapeutic potential, (2-chloro-3-methylphenyl)methylhydrazine has been studied for its role in chemical biology as a tool compound. Its ability to selectively modify certain biomolecules makes it valuable for probing biological pathways and understanding disease mechanisms. For example, it has been used in proteomics studies to identify novel protein targets and elucidate their functions. This dual role as both a therapeutic agent and a research tool underscores its versatility and importance in the field.

Despite these promising developments, challenges remain in the clinical translation of (2-chloro-3-methylphenyl)methylhydrazine. Issues such as stability, metabolic clearance, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials. The ongoing research on this compound highlights the dynamic nature of chemical biology and the continuous quest for innovative solutions in drug development.

In conclusion, (2-chloro-3-methylphenyl)methylhydrazine (CAS: 1547521-45-8) represents a compelling area of research with significant potential in both therapeutic and exploratory applications. Its unique chemical properties and biological activities make it a valuable subject for further investigation. As research progresses, this compound may pave the way for new treatments for neurological disorders and cancers, while also contributing to our understanding of fundamental biological processes. The integration of multidisciplinary approaches will be key to unlocking its full potential and translating laboratory findings into clinical benefits.

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